Cas no 2168559-62-2 (1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate)

• Product Name: 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate
• CAS No: 2168559-62-2
• MF: C₇H₁₅NO₅
• MW: 193.197702646255
• CID: 6846572
• PubChem ID: 133080569
• Update Time: 2025-03-10

1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate Chemical and Physical Properties

Names and Identifiers

• 2168559-62-2
• 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate (1:1)
• 3-Amino-2,2-dimethylpropan-1-ol oxalate
• 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate

• Inchi： 1S/C5H13NO.C2H2O4/c1-5(2,3-6)4-7;3-1(4)2(5)6/h7H,3-4,6H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： ZBWYFJITEDKIHZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 193.09502258Da
• Monoisotopic Mass: 193.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų